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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-[(2-
methylphenoxy)methyl]benzoic acid, a versatile organic compound with applications in the
pharmaceutical and agrochemical industries. This document details its chemical identifiers,
physical properties, a potential synthetic pathway, and known biological activities, presenting
the information in a clear and accessible format for technical audiences.

Core Compound Identifiers and Properties

2-[(2-Methylphenoxy)methyl]benzoic acid is an aromatic carboxylic acid. Its key identifiers
and physicochemical properties are summarized below for easy reference.
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Identifier Value

CAS Number 6325-68-4

Molecular Formula C14H1203

Molecular Weight 228.24 g/mol

IUPAC Name 2-(o-tolyloxymethyl)benzoic acid

Canonical SMILES CC1=CC=CC=C10CC2=CC=CC=C2C(=0)0
Physical Description Solid

Synthesis Methodology: The Ullmann Condensation

A potential and widely utilized method for the synthesis of 2-[(2-
methylphenoxy)methyl]benzoic acid and its structural analogs is the Ullmann condensation.
This copper-catalyzed reaction is a cornerstone for the formation of aryl ethers. The general
workflow for such a synthesis is depicted below.

Experimental Workflow: Ullmann Condensation

2-Halobenzoic Acid + 2-Methylphenol

]—» 2-[(2-Methylphenoxy)methylJbenzoic Acid

Click to download full resolution via product page

Caption: Generalized workflow for the Ullmann condensation synthesis of 2-[(2-
methylphenoxy)methyl]benzoic acid.
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Detailed Experimental Protocol (Hypothetical)

While a specific protocol for 2-[(2-methylphenoxy)methyl]benzoic acid is not readily
available in the searched literature, a typical Ullmann condensation procedure would involve
the following steps:

e Reactant Preparation: In a suitable reaction vessel, 2-halobenzoic acid (e.g., 2-
chlorobenzoic acid or 2-bromobenzoic acid) and 2-methylphenol are dissolved in a high-
boiling polar solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

o Catalyst and Base Addition: A copper catalyst, such as copper(l) iodide (Cul) or copper(l)
oxide (Cuz20), and a base, typically potassium carbonate (K2CO3s) or cesium carbonate
(Cs2C0:3), are added to the mixture.

e Reaction: The reaction mixture is heated to an elevated temperature, often in the range of
100-200 °C, and stirred for several hours until the reaction is complete, as monitored by thin-
layer chromatography (TLC).

o Workup: After cooling to room temperature, the reaction mixture is diluted with water and
acidified with a mineral acid (e.g., HCI) to precipitate the crude product. The solid is then
collected by filtration.

 Purification: The crude product is purified by recrystallization from a suitable solvent or by
column chromatography to yield the pure 2-[(2-methylphenoxy)methyl]benzoic acid.

Biological Activity and Potential Sighaling Pathways

Derivatives of phenoxybenzoic acid have been investigated for their potential as anti-
inflammatory and analgesic agents.[1][2] The mechanism of action for many non-steroidal anti-
inflammatory drugs (NSAIDs) involves the inhibition of cyclooxygenase (COX) enzymes, which
are key in the inflammatory pathway.

Potential Anti-Inflammatory Signaling Pathway

The anti-inflammatory effects of compounds like 2-[(2-methylphenoxy)methyl]benzoic acid
may be mediated through the inhibition of the COX pathway, which in turn reduces the
production of prostaglandins, key mediators of inflammation.
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Caption: Postulated anti-inflammatory mechanism via inhibition of the cyclooxygenase (COX)
pathway.

Applications

The primary applications of 2-[(2-methylphenoxy)methyl]benzoic acid and its derivatives are
in the following sectors:

e Agrochemicals: Utilized as an active ingredient in herbicides for weed control.[3]

o Pharmaceuticals: Serves as a key intermediate in the synthesis of more complex
pharmaceutical compounds, potentially with anti-inflammatory or analgesic properties.[3]

Conclusion

2-[(2-Methylphenoxy)methyl]benzoic acid is a valuable chemical entity with established use
in the agrochemical field and potential for further development in the pharmaceutical industry.
The Ullmann condensation provides a viable synthetic route to this and related compounds.
Further research into its specific biological mechanisms of action, particularly its interaction with
inflammatory pathways such as the cyclooxygenase cascade, could unlock its full therapeutic
potential. This guide serves as a foundational resource for professionals engaged in the
research and development of novel chemical entities for a range of scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2-[(2-Methoxyphenoxy)methyl]benzoic acid | 50456-88-7 [smolecule.com]

2. Anti-inflammatory activity of 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid in LPS-induced
rat model - PubMed [pubmed.ncbi.nim.nih.gov]

3. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [In-Depth Technical Guide to 2-[(2-
Methylphenoxy)methyllbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b185226?utm_src=pdf-body
https://www.chemimpex.com/products/23279
https://www.chemimpex.com/products/23279
https://www.benchchem.com/product/b185226?utm_src=pdf-body
https://www.benchchem.com/product/b185226?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s3430569
https://pubmed.ncbi.nlm.nih.gov/33831580/
https://pubmed.ncbi.nlm.nih.gov/33831580/
https://www.chemimpex.com/products/23279
https://www.benchchem.com/product/b185226#2-2-methylphenoxy-methyl-benzoic-acid-cas-number-and-identifiers
https://www.benchchem.com/product/b185226#2-2-methylphenoxy-methyl-benzoic-acid-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b185226#2-2-methylphenoxy-methyl-benzoic-acid-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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